Cas no 87779-02-0 (4H-Pyrido[1,2-a]pyrimidin-4-one, 6-chloro-2-(chloromethyl)-)

• Product Name: 4H-Pyrido[1,2-a]pyrimidin-4-one, 6-chloro-2-(chloromethyl)-
• CAS No: 87779-02-0
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• CID: 652444
• PubChem ID: 15417424
• Update Time: 2025-04-19

4H-Pyrido[1,2-a]pyrimidin-4-one, 6-chloro-2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-chloromethyl-6-chloro-4H-pyrido<1,2-a>pyrimidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 6-chloro-2-(chloromethyl)-
• 6-chloro-2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one
• SCHEMBL10967519
• 6-Chloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
• DTXSID30572583
• 87779-02-0

• Inchi： 1S/C9H6Cl2N2O/c10-5-6-4-9(14)13-7(11)2-1-3-8(13)12-6/h1-4H,5H2
• InChI Key： VIFSRASKXDGFPX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=NC(CCl)=CC(N21)=O

Computed Properties

• Exact Mass: 227.9857182g/mol
• Monoisotopic Mass: 227.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines